Cas no 1917-16-4 (5-Benzylfuran-2-carboxylic acid)

5-Benzylfuran-2-carboxylic acid is a furan-based carboxylic acid derivative characterized by a benzyl substituent at the 5-position of the furan ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its furan core and carboxylic acid functionality enable diverse reactivity, including esterification, amidation, and metal-catalyzed coupling reactions. The benzyl group enhances lipophilicity, making it useful for modifying physicochemical properties in drug design. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications. Its stability and well-defined structure facilitate its use in research and industrial settings requiring precise molecular scaffolds.

5-Benzylfuran-2-carboxylic acid structure

1917-16-4 structure

Product Name:5-Benzylfuran-2-carboxylic acid

CAS No:1917-16-4

MF:C₁₂H₁₀O₃

MW:202.206003665924

CID:118210

PubChem ID:2832252

Update Time:2025-06-07

5-Benzylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Benzylfuran-2-carboxylic acid
- 2-Furancarboxylic acid,5-(phenylmethyl)-
- 5-Benzyl-2-furoic acid
- 5-Benzyl-2-furancarbonsaeure
- 5-Benzylbrenzschleimsaeure
- 5-Benzyl-furan-2-carbonsaeure
- 5-benzyl-furan-2-carboxylic acid
- AC1MD7MQ
- BB_SC-7338
- CHEBI:433662
- CHEMBL382520
- Oprea1_494585
- SureCN3532005
- 5-(phenylmethyl)furan-2-carboxylic acid
- 5-(phenylmethyl)-2-furancarboxylic acid
- CS-0315082
- SCHEMBL3532005
- SR-01000509799-1
- 1917-16-4
- OYAHUAHATRUQAN-UHFFFAOYSA-N
- AKOS005526453
- 5-benzylfuran-2-carboxylicAcid
- VS-01559
- A912602
- NCGC00321238-01
- AB01315034-02
- BDBM50175429
- SB61250
- SR-01000509799
- DTXSID00385329
- MDL： MFCD00449344
- Inchi： 1S/C12H10O3/c13-12(14)11-7-6-10(15-11)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,13,14)
- InChI Key： OYAHUAHATRUQAN-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC=C1CC1C=CC=CC=1

Computed Properties

Exact Mass: 202.063
Monoisotopic Mass: 202.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.4A^2
XLogP3: 2.8

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: Not available
Boiling Point: 359.7°C at 760 mmHg
Flash Point: 171.4±24.6 °C
Refractive Index: 1.582
PSA: 50.44
Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Benzylfuran-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Sealed in dry,2-8°C

5-Benzylfuran-2-carboxylic acid Pricemore >>

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